1-(4-ethynylphenyl)-N,N-dimethylmethanamine
Cat. No. B8679268
M. Wt: 159.23 g/mol
InChI Key: IFXZRANXDFXZPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[C:1](#[CH:2])[c:3]1[cH:4][cH:5][c:6]([CH:7]=[O:8])[cH:9][cH:10]1.[CH3:11][NH:12][CH3:13].[CH3:14][C:15](=[O:16])[OH:17]>>[C:1](#[CH:2])[c:3]1[cH:4][cH:5][c:6]([CH2:7][N:12]([CH3:11])[CH3:13])[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#Cc1ccc(C=O)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#Cc1ccc(CN(C)C)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
